Cas no 1597579-14-0 (5-hexyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-hexyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1597579-14-0
• MF: C₁₁H₂₁N₃S
• MW: 227.369540929794
• CID: 6055451
• PubChem ID: 114753128
• Update Time: 2025-10-30

5-hexyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-hexyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
• EN300-782228
• 1597579-14-0

• Inchi： 1S/C11H21N3S/c1-4-5-6-7-8-10-12-13-11(15)14(10)9(2)3/h9H,4-8H2,1-3H3,(H,13,15)
• InChI Key： HDTRBXZEAAFFSS-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCCCCC)N1C(C)C

Computed Properties

• Exact Mass: 227.14561886g/mol
• Monoisotopic Mass: 227.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-hexyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 5-hexyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol (CAS: 1597579-14-0)

The compound 5-hexyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol (CAS: 1597579-14-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic thiol derivative belongs to the 1,2,4-triazole class, which is known for its diverse pharmacological activities, including antimicrobial, antifungal, and anticancer effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 5-hexyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol against multidrug-resistant bacterial strains. The researchers employed a combination of in vitro assays and molecular docking simulations to demonstrate its potent inhibitory effects on bacterial growth, particularly against Staphylococcus aureus and Escherichia coli. The compound's thiol group was identified as a critical moiety for its activity, forming disulfide bonds with bacterial enzymes essential for cell wall synthesis.

In addition to its antimicrobial potential, recent research has explored the anticancer properties of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-hexyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol exhibited selective cytotoxicity against several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The study highlighted its ability to induce apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. Furthermore, the compound showed minimal toxicity to normal human fibroblasts, suggesting a favorable therapeutic window.

The synthesis and structural optimization of 5-hexyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol have also been a focus of recent investigations. A 2023 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route using microwave-assisted cyclization, which significantly reduced reaction times and improved purity. The study also explored the impact of various alkyl substitutions on the triazole ring, revealing that the hexyl and isopropyl groups at the 5- and 4-positions, respectively, were optimal for both stability and bioactivity.

Despite these promising findings, challenges remain in the clinical translation of 5-hexyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol. Pharmacokinetic studies published in European Journal of Pharmaceutical Sciences (2024) indicated that the compound exhibits moderate oral bioavailability, necessitating further formulation development to enhance its absorption. Additionally, in vivo toxicity studies are ongoing to ensure its safety profile meets regulatory standards.

In conclusion, 5-hexyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol (CAS: 1597579-14-0) represents a promising candidate for antimicrobial and anticancer therapy. Its unique chemical structure and multifaceted biological activities warrant continued investigation, particularly in optimizing its pharmacokinetic properties and elucidating its molecular targets. Future research should also explore its potential in combination therapies and its efficacy against other disease models, such as fungal infections and inflammatory disorders.